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Compound of Interest

4-(4-lodophenoxy)piperidine
Compound Name:

hydrochloride
CAS No.: 1220019-83-9
Cat. No.: B1452407

Get Quote

\ J

This guide provides a comprehensive technical overview of 4-(4-lodophenoxy)piperidine
hydrochloride (CAS No. 1220019-83-9), a versatile heterocyclic compound with significant
potential in medicinal chemistry and drug development. This document is intended for
researchers, scientists, and professionals in the pharmaceutical and allied industries, offering
insights into its synthesis, characterization, and applications.

Core Compound Identification and Properties

4-(4-lodophenoxy)piperidine hydrochloride is a substituted piperidine derivative that serves
as a valuable building block in organic synthesis. Its structure, featuring a piperidine ring linked
to an iodinated phenoxy group, makes it a key intermediate for the development of novel
therapeutic agents, particularly in the realm of neuroscience.
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Property Value Source

CAS Number 1220019-83-9 [1]

Molecular Formula C11H1sCIINO [1]

Molecular Weight 339.60 g/mol [1]
Off-white to pale yellow solid

Appearance ] N/A
(predicted)

Purity >98% (typical) [1]

Synthesis and Purification: A Strategic Approach

The synthesis of 4-(4-lodophenoxy)piperidine hydrochloride can be approached through
several strategic routes, often involving the coupling of a protected 4-hydroxypiperidine with 4-
fluoroiodobenzene followed by deprotection and salt formation. The choice of protecting group
for the piperidine nitrogen is crucial to prevent side reactions and ensure high yields.

Recommended Synthetic Pathway

A robust and commonly employed synthetic route involves the use of a tert-butyloxycarbonyl
(Boc) protecting group, which is stable under the reaction conditions for the ether linkage
formation and can be readily removed under acidic conditions.
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Step 1: Williamson Ether Synthesis

N-Boc-4-(4-iodophenoxy)piperidine

Step 2: Deprotection and Salt Formation

HCl in Dioxane
4-(4-lodophenoxy)piperidine_hydrochloride

4-Fluoroiodobenzene

N-Boc-4-(4-iodophenoxy)piperidine

N-Boc-4-hydroxypiperidine

4-(4-lodophenoxy)piperidine_hydrochloride

Radiolabeled Ligand
(e.g., [**1]-4-(4-lodophenoxy)piperidine)

Brain Receptor Mapping

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. molcore.com [molcore.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 4-(4-
lodophenoxy)piperidine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1452407/docs#an-in-depth-technical-guide-to-4-4-
iodophenoxy-piperidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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